Cas no 331461-79-1 ((2E)-3-(4,5-Dimethoxy-2-nitrophenyl)-N-(4-fluorophenyl)prop-2-enamide)
(2E)-3-(4,5-Dimethoxy-2-nitrophenyl)-N-(4-fluorophenyl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- AA-768/32246032
- N-(4-fluorophenyl)-3-{2-nitro-4,5-dimethoxyphenyl}acrylamide
- (E)-3-(4,5-dimethoxy-2-nitrophenyl)-N-(4-fluorophenyl)prop-2-enamide
- 331461-79-1
- (2E)-3-(4,5-dimethoxy-2-nitrophenyl)-N-(4-fluorophenyl)prop-2-enamide
- JS-0694
- AKOS005107044
- (2E)-3-(4,5-Dimethoxy-2-nitrophenyl)-N-(4-fluorophenyl)prop-2-enamide
-
- Inchi: 1S/C17H15FN2O5/c1-24-15-9-11(14(20(22)23)10-16(15)25-2)3-8-17(21)19-13-6-4-12(18)5-7-13/h3-10H,1-2H3,(H,19,21)/b8-3+
- InChI Key: NAIODXVRJHBNCR-FPYGCLRLSA-N
- SMILES: [N+](=O)([O-])C1=C(C=C(OC)C(OC)=C1)/C=C/C(=O)NC1=CC=C(C=C1)F
Computed Properties
- Exact Mass: 346.09649975g/mol
- Monoisotopic Mass: 346.09649975g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 93.4Ų
(2E)-3-(4,5-Dimethoxy-2-nitrophenyl)-N-(4-fluorophenyl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1624105-1mg |
(E)-3-(4,5-dimethoxy-2-nitrophenyl)-N-(4-fluorophenyl)acrylamide |
331461-79-1 | 98% | 1mg |
¥509.00 | 2024-05-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1624105-2mg |
(E)-3-(4,5-dimethoxy-2-nitrophenyl)-N-(4-fluorophenyl)acrylamide |
331461-79-1 | 98% | 2mg |
¥495.00 | 2024-05-19 |
(2E)-3-(4,5-Dimethoxy-2-nitrophenyl)-N-(4-fluorophenyl)prop-2-enamide Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
Additional information on (2E)-3-(4,5-Dimethoxy-2-nitrophenyl)-N-(4-fluorophenyl)prop-2-enamide
Introduction to (2E)-3-(4,5-Dimethoxy-2-nitrophenyl)-N-(4-fluorophenyl)prop-2-enamide and Its Significance in Modern Chemical Biology
The compound with the CAS number 331461-79-1 is a fascinating molecule that has garnered significant attention in the field of chemical biology. Its systematic name, (2E)-3-(4,5-Dimethoxy-2-nitrophenyl)-N-(4-fluorophenyl)prop-2-enamide, provides a detailed insight into its structural composition and potential biological activities. This introduction aims to explore the compound's structure, properties, and the latest research findings that highlight its importance in pharmaceutical development and molecular studies.
At the core of understanding this compound lies its molecular structure. The presence of a prop-2-enamide moiety suggests a conjugated system that could influence its electronic properties and reactivity. The amide group is particularly interesting as it often serves as a key pharmacophore in drug design, contributing to both binding affinity and metabolic stability. Additionally, the aromatic rings with substituents such as 4,5-dimethoxy-2-nitrophenyl and 4-fluorophenyl introduce additional layers of complexity, which can modulate the compound's interactions with biological targets.
In recent years, there has been a surge in research focused on developing novel molecules with potential therapeutic applications. The compound in question has been studied for its pharmacological properties, particularly in the context of enzyme inhibition and receptor binding. The nitro group in the 4,5-dimethoxy-2-nitrophenyl moiety is known to enhance electron-withdrawing effects, which can be crucial for optimizing binding interactions with biological targets. Furthermore, the fluorine atom in the 4-fluorophenyl group is a well-known pharmacophore that can improve metabolic stability and lipophilicity, making it an attractive feature for drug candidates.
The synthesis of this compound involves a series of well-established organic reactions that highlight its accessibility for further functionalization. The conjugated system formed by the amide and aromatic rings provides multiple sites for chemical modification, allowing researchers to tailor its properties for specific applications. For instance, the introduction of additional substituents or modifications can fine-tune its solubility, bioavailability, and target specificity. These synthetic strategies are crucial for developing lead compounds that can undergo further optimization in drug discovery pipelines.
One of the most compelling aspects of this compound is its potential role in addressing complex biological pathways. Current research indicates that it may interact with targets involved in inflammation, pain signaling, and neurodegenerative diseases. The nitro group, in particular, has been shown to have anti-inflammatory effects by modulating cytokine production and inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Similarly, the amide moiety has been implicated in pain relief by interacting with transient receptor potential (TRP) channels and other pain-related receptors.
The fluorine atom in the 4-fluorophenyl group adds another dimension to its potential therapeutic applications. Fluorinated aromatic compounds are known for their enhanced binding affinity and metabolic stability, making them valuable candidates for drug development. Studies have shown that fluorine substitution can significantly improve the pharmacokinetic properties of molecules, leading to longer half-lives and improved bioavailability. This is particularly relevant for compounds that require prolonged exposure to achieve therapeutic effects.
In addition to its pharmacological potential, this compound has also been explored for its role in chemical biology research. The ability to modify its structure allows researchers to investigate various aspects of molecular interactions at a detailed level. For instance, X-ray crystallography studies can provide insights into how this compound binds to biological targets at the atomic level. Such structural information is invaluable for understanding mechanisms of action and designing more effective drugs.
The latest advancements in computational chemistry have further enhanced our ability to study this compound. Molecular modeling techniques can predict how it interacts with biological targets based on its structure alone. These predictions can then be validated through experimental studies, providing a powerful tool for drug discovery. Additionally, virtual screening methods allow researchers to rapidly identify potential lead compounds from large libraries of molecules, significantly speeding up the drug development process.
The environmental impact of developing new pharmaceuticals is also an important consideration. The synthesis of this compound follows green chemistry principles by minimizing waste and using sustainable reaction conditions. This approach aligns with global efforts to develop more environmentally friendly chemical processes while maintaining high standards of quality and efficacy.
In conclusion, (2E)-3-(4,5-Dimethoxy-2-nitrophenyl)-N-(4-fluorophenyl)prop-2-enamide represents a promising molecule with significant potential in pharmaceutical development and chemical biology research. Its unique structural features and reported biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.
331461-79-1 ((2E)-3-(4,5-Dimethoxy-2-nitrophenyl)-N-(4-fluorophenyl)prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)